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Compound of Interest

Compound Name: Antibacterial agent 216

Cat. No.: B15568340 Get Quote

The term "Antibacterial agent 216" does not correspond to a specific, recognized chemical

compound in the scientific literature. An extensive search of chemical databases and scholarly

articles reveals that the designation "216" appears in various contexts related to different

antibacterial substances, but not as a unique identifier for a single molecule. This ambiguity

makes it impossible to provide a detailed technical guide on its chemical structure, properties,

and associated experimental protocols as requested.

While the initial search for "Antibacterial agent 216" did not yield a singular entity, the query

did highlight several distinct antibacterial agents where the number "216" appears

coincidentally in the associated research. These include:

Bacteriocin ZFM216: A bacteriocin produced by the bacterium Lacticaseibacillus rhamnosus

ZFM216. Bacteriocins are proteinaceous toxins produced by bacteria to inhibit the growth of

similar or closely related bacterial strains. Research on bacteriocin ZFM216 indicates it has

high antibacterial ability against most Gram-positive bacteria, such as Staphylococcus

aureus and Listeria monocytogenes[1].

A Quinoxaline Derivative: A research paper describes a series of quinoxaline-based

compounds with antibacterial activity. Within this series, a specific compound is mentioned

with a melting point of 214–216 °C[2]. Quinoxaline derivatives are a class of heterocyclic

compounds that have garnered interest for their diverse biological activities, including

antimicrobial effects.
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Silver Multilayer Coating: A study on the antibacterial properties of a silver multilayer coating

for orthopedic implants is published in the journal Coatings, Volume 14, Issue 2, as article

number 216[3]. Silver ions are well-known for their broad-spectrum antimicrobial properties.

The lack of a defined chemical structure for a singular "Antibacterial agent 216" precludes the

fulfillment of the core requirements for a detailed technical guide. It is not possible to present

quantitative data in structured tables, provide specific experimental methodologies, or create

diagrams of signaling pathways without a specific molecule as the subject of investigation.

Researchers, scientists, and drug development professionals seeking information on

antibacterial agents are encouraged to use more specific identifiers such as a compound's

formal chemical name, CAS registry number, or a specific designation from a known chemical

series. This will ensure the retrieval of accurate and relevant technical information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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